Cas no 89840-88-0 (Benzenesulfonamide, 4-chloro-N,N-dimethyl-2-nitro-)

Benzenesulfonamide, 4-chloro-N,N-dimethyl-2-nitro- structure
89840-88-0 structure
Product Name:Benzenesulfonamide, 4-chloro-N,N-dimethyl-2-nitro-
CAS No:89840-88-0
MF:C8H9ClN2O4S
MW:264.686059713364
CID:587497
PubChem ID:60731841
Update Time:2025-04-19

Benzenesulfonamide, 4-chloro-N,N-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-chloro-N,N-dimethyl-2-nitro-
    • 4-chloro-N,N-dimethyl-2-nitrobenzenesulfonamide
    • 4-Chloro-N,N-dimethyl-2-nitrobenzene-1-sulfonamide
    • AKOS009168965
    • DTXSID90733991
    • 89840-88-0
    • Inchi: 1S/C8H9ClN2O4S/c1-10(2)16(14,15)8-4-3-6(9)5-7(8)11(12)13/h3-5H,1-2H3
    • InChI Key: DWDPYUWMALFKAN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])S(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 263.9971556g/mol
  • Monoisotopic Mass: 263.9971556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 91.6Ų
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